Lithium metaphosphate

• CAS No.: 13762-75-9
• Molecular Formula: HLiO3P
• Molecular Weight: 86.9 g/mol
• InChI: InChI=1S/Li.HO3P/c;1-4(2)3/h;(H,1,2,3)
• InChI Key: AKZOYHUYFBJCSM-UHFFFAOYSA-N
• SMILES: [Li+].[O-]P(=O)=O
• Canonical SMILES: [Li].OP(=O)=O
• Pictograms: Irritant

Description

Lithium metaphosphate is an inorganic compound with the chemical formula LiPO₃. It is a type of phosphate glass that exhibits unique properties, making it useful in various scientific and industrial applications. This compound is known for its high ionic conductivity, thermal stability, and ability to form glassy and crystalline structures .

Preparation Methods

Synthetic Routes and Reaction Conditions: Lithium metaphosphate can be synthesized through a melt quenching technique. The starting materials, lithium carbonate (Li₂CO₃) and ammonium dihydrogen phosphate (NH₄H₂PO₄), are weighed proportionally according to a mol% 50Li₂O–50P₂O₅ composition, mixed, and ground. The mixture is then taken in a platinum crucible and melted at 1220 K .

Industrial Production Methods: In industrial settings, this compound is produced using a two-step method. First, a lithium compound is prepared, followed by dissolving the lithium compound in phosphoric acid. The resulting mixture is then subjected to controlled heating to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions: Lithium metaphosphate undergoes various chemical reactions, including crystallization, phase transformation, and ionic conductivity changes. It can also participate in reactions with other metal oxides to form glass-ceramics with enhanced properties .

Common Reagents and Conditions:

Crystallization: this compound glass can be crystallized by heating at specific temperatures, leading to the formation of crystalline phases.

Phase Transformation: The compound exhibits phase transformations when subjected to different thermal conditions, which can be studied using differential scanning calorimetry (DSC) and X-ray diffraction (XRD) techniques.

Major Products Formed:

Crystalline Phases: Upon crystallization, this compound forms various crystalline phases, including monoclinic and orthorhombic structures.

Glass-Ceramics: By incorporating other metal oxides, this compound can form glass-ceramics with improved electrical and magnetic properties.

Scientific Research Applications

Lithium metaphosphate has a wide range of scientific research applications:

Chemistry: It is used as a solid electrolyte in lithium-ion batteries due to its high ionic conductivity and thermal stability.

Biology and Medicine: The compound’s biocompatibility makes it suitable for biomedical applications, such as bone grafts and dental materials.

Industry: this compound is used in the production of low-temperature sealing glasses, optical devices, and as a host for nuclear waste.

Mechanism of Action

The mechanism of action of lithium metaphosphate involves its ability to form stable glassy and crystalline structures. The compound’s high ionic conductivity is attributed to the mobility of lithium ions within its structure. This property is essential for its use as a solid electrolyte in lithium-ion batteries, where it facilitates the efficient transfer of lithium ions between the electrodes .

Comparison with Similar Compounds

Sodium Metaphosphate (NaPO₃): Similar to lithium metaphosphate, sodium metaphosphate forms glassy structures but is more sensitive to moisture.

Potassium Metaphosphate (KPO₃): This compound also forms glassy structures and is used in similar applications as this compound.

Uniqueness: this compound is unique due to its higher thermal stability and ionic conductivity compared to other metaphosphates. Its ability to form stable glass-ceramics with enhanced properties makes it a valuable material in various scientific and industrial applications .